Cas no 376592-17-5 (5-(5-Chloro-2-methoxyphenyl)nicotinic acid)
376592-17-5 structure
Product Name:5-(5-Chloro-2-methoxyphenyl)nicotinic acid
CAS No:376592-17-5
MF:C13H10ClNO3
MW:263.676402568817
CID:2114686
PubChem ID:52984128
Update Time:2024-03-01
5-(5-Chloro-2-methoxyphenyl)nicotinic acid Chemical and Physical Properties
Names and Identifiers
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- 5-(5-chloro-2-methoxyphenyl)nicotinic acid
- 5-(5-chloro-2-methoxyphenyl)pyridine-3-carboxylic acid
- STOIWSHSUNXELR-UHFFFAOYSA-N
- 5-(5-chloro-2-methoxyphenyl)-nicotinic acid
- 5-(5-Chloro-2-methoxyphenyl)nicotinic acid
-
- Inchi: 1S/C13H10ClNO3/c1-18-12-3-2-10(14)5-11(12)8-4-9(13(16)17)7-15-6-8/h2-7H,1H3,(H,16,17)
- InChI Key: STOIWSHSUNXELR-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=C(C=1)C1C=NC=C(C(=O)O)C=1)OC
Computed Properties
- Exact Mass: 263.0349209g/mol
- Monoisotopic Mass: 263.0349209g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 300
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 59.4
- XLogP3: 2.6
5-(5-Chloro-2-methoxyphenyl)nicotinic acid Related Literature
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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